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Compound of Interest

Compound Name: Halosulfuron-methyl

Cat. No.: B1672931 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is a cornerstone of laboratory safety and environmental responsibility.

Halosulfuron-methyl, a potent herbicide, is classified as an environmentally hazardous

substance and requires meticulous handling and disposal to prevent contamination of water

systems and harm to non-target organisms.[1][2][3] Improper disposal of pesticide wastes,

including halosulfuron-methyl, is a violation of federal law.[1][2] This guide provides essential,

step-by-step procedures for the safe disposal of halosulfuron-methyl in a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Long-sleeved shirt and long pants

Shoes plus socks

Chemical-resistant gloves

Eye protection (safety glasses or goggles)

Facilities should be equipped with an eye wash station and a safety shower. All handling should

occur in a well-ventilated area to avoid the formation and inhalation of dust or aerosols.
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Step-by-Step Disposal Protocol for Halosulfuron-
Methyl
The disposal of halosulfuron-methyl and its containers must be conducted in a manner that

prevents environmental contamination.

Initial Waste Collection:

Collect excess halosulfuron-methyl, spray mixture, or rinsate in a suitable, clearly

labeled, and closed container.

For spills, sweep up the solid material, avoiding dust formation, and place it into a

designated container for disposal.

Consultation and Guidance:

Due to the hazardous nature of this chemical, it is imperative to contact your state's

Pesticide or Environmental Control Agency, or the Hazardous Waste representative at the

nearest EPA Regional Office for specific guidance on disposal. These agencies will

provide instructions tailored to your location and the specific nature of the waste.

Approved Disposal Methods:

Wastes resulting from the use of this product should be disposed of in a landfill approved

for pesticide disposal or at an approved waste disposal facility.

Alternatively, the material can be taken to a licensed chemical destruction plant or

disposed of by controlled incineration with flue gas scrubbing.

Crucially, do not discharge halosulfuron-methyl into sewer systems, surface water, or

ground water systems.

Container Disposal:

Halosulfuron-methyl containers are non-refillable and should not be reused.
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Triple rinse the empty container with water. To do this, fill the container approximately one-

quarter full with water, replace and tighten closures, and shake for 10 seconds. Drain the

rinsate into application equipment or a mix tank for later disposal. Repeat this procedure

two more times.

The triple-rinsed container can then be offered for recycling, reconditioning, or disposed of

in a sanitary landfill, or by other procedures approved by state and local authorities.

Quantitative Data on Halosulfuron-Methyl Disposal
While specific quantitative limits for disposal are determined by local and federal regulations,

the following table summarizes key physical and toxicological data relevant to its handling and

environmental impact.

Parameter Value Source

Acute Oral Toxicity (LD50, rat) >1,287 mg/kg

Acute Dermal Toxicity (LD50,

rabbit)
>5,000 mg/kg

Aquatic Toxicity (Rainbow

Trout, 96-hour LC50)
> 118 mg/L

Aquatic Toxicity (Daphnia, 48-

hour EC50)
> 107 mg/L

Aquatic Toxicity (Green Algae,

5-day EC50)
0.0053 mg/L

Water Solubility (pH 7, 20°C) 1.65 g/L

UN Number 3077

Hazard Class
9 (Miscellaneous hazardous

materials)

Experimental Workflow and Logical Relationships
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The following diagrams illustrate the procedural workflow for the proper disposal of

halosulfuron-methyl, from initial handling to final disposal, and the logical relationship

between the key entities involved in ensuring safe disposal.

Preparation Waste Handling & Containment

Disposal Procedure Container Management
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Caption: Workflow for Halosulfuron-Methyl Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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